![molecular formula C21H24N4O B1228375 7-[(4-Ethyl-1-piperazinyl)-(3-pyridinyl)methyl]-8-quinolinol](/img/structure/B1228375.png)
7-[(4-Ethyl-1-piperazinyl)-(3-pyridinyl)methyl]-8-quinolinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-[(4-ethyl-1-piperazinyl)-(3-pyridinyl)methyl]-8-quinolinol is a hydroxyquinoline.
Scientific Research Applications
Asthma Treatment Potential
A study focused on pyrroloquinoline derivatives, which are structurally related to 7-[(4-Ethyl-1-piperazinyl)-(3-pyridinyl)methyl]-8-quinolinol, showed potent activities against histamine, platelet activating factor (PAF), and leukotrienes. These findings are significant as they highlight the compound's potential application in treating asthma due to its ability to counteract these asthma-relevant mediators (Paris et al., 1995).
Antimicrobial Activity
Several studies have highlighted the antimicrobial properties of compounds structurally similar to this compound. For instance, the synthesis of 7-chloro-4-{4-[2-(2-methyl-imidazol-1-yl)ethyl]-piperidine-1-yl} quinoline, a potential anti-malarial agent, illustrates the compound's relevance in creating new antimicrobial agents (Guo Qian-yi, 2011). Additionally, the synthesis and characterization of metal chelates of 5-(4-methyl piperazinylmethylene)-8-quinolinol, along with its antimicrobial activity, further demonstrate the compound's potential in this field (Patel & Vohra, 2006).
Anticancer Potential
The compound's structure is also linked to potential anticancer applications. A study on 1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-(2,6-dimethyl-4-pyridinyl)-4-oxo-3-quinolinecarboxylic acid, a similar compound, showed inhibitory activity against mammalian topoisomerase II, a key target in cancer treatment (Wentland et al., 1993).
Antidepressant and Serotonergic Properties
5-{2-[4-(2-Methyl-5-quinolinyl)-1-piperazinyl]ethyl}-2(1H)-quinolinones, structurally similar to this compound, were identified to have potent 5-HT1 autoreceptor antagonist and serotonin reuptake inhibitor properties, indicating their potential use in neuropsychiatric conditions like depression (Bromidge et al., 2010).
properties
Molecular Formula |
C21H24N4O |
---|---|
Molecular Weight |
348.4 g/mol |
IUPAC Name |
7-[(4-ethylpiperazin-1-yl)-pyridin-3-ylmethyl]quinolin-8-ol |
InChI |
InChI=1S/C21H24N4O/c1-2-24-11-13-25(14-12-24)20(17-6-3-9-22-15-17)18-8-7-16-5-4-10-23-19(16)21(18)26/h3-10,15,20,26H,2,11-14H2,1H3 |
InChI Key |
HLJDMPCGMWBFHQ-UHFFFAOYSA-N |
Canonical SMILES |
CCN1CCN(CC1)C(C2=CN=CC=C2)C3=C(C4=C(C=CC=N4)C=C3)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.